BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Staining with
Methyl Red Sodium Salt in Microscopy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Red sodium salt is a versatile azo dye widely recognized for its properties as a pH
indicator.[1] Its primary application in a laboratory setting is in microbiology, specifically for the
Methyl Red (MR) test, which is instrumental in the differentiation of enteric bacteria based on
their metabolic pathways for glucose fermentation.[1][2] While its use as a direct histological or
cytological stain is not as extensively documented, it has been noted for its ability to stain
acidic components of tissues.[1] This document provides detailed protocols for the principal
application of Methyl Red sodium salt in microscopy-based assays.

Principle of Methyl Red as a pH Indicator

Methyl Red sodium salt functions as a pH indicator with a distinct color transition. In acidic
solutions with a pH at or below 4.4, it appears red.[1][2] Conversely, in solutions with a pH
above 6.2, it turns yellow.[1][2] The intermediate pH range between 4.4 and 6.2 results in an
orange color.[1][2] This color change is due to the alteration in the chemical structure of the dye
molecule in response to varying hydrogen ion concentrations.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the preparation of Methyl
Red indicator solution and its application in the microbiological Methyl Red (MR) test.
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Table 1: Preparation of Methyl Red Indicator Solution

Parameter Value Reference
Methyl Red Sodium Salt 0.1g [3]
Ethyl Alcohol (95%) 300 ml [3]
Distilled Water to 500 ml [3]
Final Concentration 0.02% (w/v) [3]
Storage Temperature 4t08°C [3]
Shelf Life 1 year [3]
Table 2: Methyl Red (MR) Test Parameters
Parameter Value/Range Reference

pH Indicator Range

Red (Positive) pH<4.4 [1][2]
Yellow (Negative) pH=6.2 [11[2]
Orange (Inconclusive) pH4.4-6.2 [1112]
Incubation

Temperature 35-37 °C [4]
Duration 48 hours (minimum) [4115]
Extended Duration Up to 5 days [3114]
Reagent Addition

Drops per 5 ml broth 5-6 drops

Drops per 1 ml aliquot 1-2 drops [4]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemicals.co.uk/blog/what-is-methyl-red
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemicals.co.uk/blog/what-is-methyl-red
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemicals.co.uk/blog/what-is-methyl-red
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/IFU21236.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/IFU21236.pdf
https://www.dalynn.com/dyn/ck_assets/files/tech/RM65.pdf
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/IFU21236.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/IFU21236.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol 1: Preparation of Methyl Red Indicator Solution
(0.02%)

This protocol details the preparation of a standard Methyl Red solution for use in the Methyl
Red (MR) test.

Materials:

Methyl Red sodium salt

» Ethyl Alcohol, 95%

¢ Distilled water

e 500 ml volumetric flask

o Magnetic stirrer and stir bar

» Weighing balance

e Brown storage bottle

Procedure:

Weigh out 0.1 g of Methyl Red sodium salt.[3]

e In a 500 ml volumetric flask, dissolve the 0.1 g of Methyl Red sodium salt in 300 ml of 95%
ethyl alcohol.[3] Use a magnetic stirrer to ensure it is completely dissolved.

e Once dissolved, add distilled water to bring the final volume up to 500 ml.[3]
» Transfer the solution to a brown bottle for storage to protect it from light.

» Store the solution at 4 to 8 °C. The solution is stable for up to one year.[3]

Protocol 2: Microbiological Methyl Red (MR) Test

This test is a qualitative assay to determine the ability of a microorganism to produce and
maintain stable acid end products from glucose fermentation.
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Materials:

Pure culture of the test organism (18-24 hours old)

e MR-VP broth

 Sterile test tubes

e Incubator (35-37 °C)

e Methyl Red indicator solution (prepared as in Protocol 1)
» Positive control (e.g., Escherichia coli)

o Negative control (e.g., Enterobacter aerogenes)
Procedure:

o Aseptically inoculate a tube of MR-VP broth with a light inoculum from a pure 18-24 hour
culture of the test organism.

 Incubate the inoculated broth, along with positive and negative controls, at 35-37 °C for a
minimum of 48 hours.[4][5] For some organisms, an extended incubation of up to 5 days
may be necessary.[3][4]

e Following incubation, aseptically transfer approximately 1 ml of the broth to a clean, sterile
test tube.

e Add 1-2 drops of the Methyl Red indicator solution to the 1 ml aliquot of incubated broth.[4]
e Observe for an immediate color change on the surface of the medium.[4]
Interpretation of Results:

» Positive Result: A distinct and stable red color develops, indicating a pH at or below 4.4. This
signifies the production of stable acidic end products.[1]
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» Negative Result: The broth remains yellow, indicating a pH of 6.2 or above. This means that
stable acids were not produced.[1]

 Inconclusive Result: An orange color indicates an intermediate pH. In this case, the
remaining broth should be re-incubated for up to an additional 48-72 hours and the test
repeated.

Application in Histology

While detailed protocols are scarce, Methyl Red has been mentioned for its use in
histopathology to demonstrate the acidic nature of tissues and the presence of organisms with
acidic cell walls.[1] In this context, it would act as a histochemical stain, with the red color
indicating areas of high acidity. Further research and optimization would be required to develop
a standardized protocol for this application.

Visualizations
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Experimental Workflow for Methyl Red (MR) Test
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Procedure
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Incubate at 35-37°C for >48h

Transfer 1ml to a new tube

Add 1-2 drops of Methyl Red

Observe Immediate Color Change
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Click to download full resolution via product page

Caption: Workflow of the Microbiological Methyl Red Test.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b147717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Principle of the Methyl Red Test: Mixed Acid Fermentation
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Caption: Biochemical basis of a positive Methyl Red test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Address: 3281 E Guasti Rd
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